Cas no 649-07-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-fluoro-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-fluoro-
• CAS No: 649-07-0
• MF: C₆H₇FN₂O₃
• MW: 174.129784822464
• CID: 411732
• PubChem ID: 3976613

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-fluoro-
• 5-ethyl-5-fluoro-1,3-diazinane-2,4,6-trione
• 649-07-0
• SCHEMBL11276052
• DTXSID30398341

• Inchi： InChI=1S/C6H7FN2O3/c1-2-6(7)3(10)8-5(12)9-4(6)11/h2H2,1H3,(H2,8,9,10,11,12)
• InChI Key： OZUJNZTWTJELFX-UHFFFAOYSA-N
• SMILES： CCC1(C(=O)NC(=O)NC1=O)F

Computed Properties

• Exact Mass: 174.04411
• Monoisotopic Mass: 174.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 75.27